Cas no 2229518-35-6 (methyl 2-methyl-5-(1-oxopropan-2-yl)furan-3-carboxylate)

• Product Name: methyl 2-methyl-5-(1-oxopropan-2-yl)furan-3-carboxylate
• CAS No: 2229518-35-6
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 6415755
• PubChem ID: 165779100
• Update Time: 2025-05-21

methyl 2-methyl-5-(1-oxopropan-2-yl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-5-(1-oxopropan-2-yl)furan-3-carboxylate
• 2229518-35-6
• EN300-1750707

• Inchi： 1S/C10H12O4/c1-6(5-11)9-4-8(7(2)14-9)10(12)13-3/h4-6H,1-3H3
• InChI Key： BPZHUOZVBCQCPR-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1C(C=O)C

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.5Ų

Additional information on methyl 2-methyl-5-(1-oxopropan-2-yl)furan-3-carboxylate

Methyl 2-Methyl-5-(1-Oxopropan-2-Yl)Furan-3-Carboxylate: A Comprehensive Overview

Methyl 2-methyl-5-(1-oxopropan-2-yl)furan-3-carboxylate, identified by the CAS number 2229518-35-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in various industries, including agriculture, pharmaceuticals, and advanced materials. Recent studies have highlighted its role in enhancing plant growth and improving crop yields, making it a promising candidate for sustainable agricultural practices.

The molecular structure of methyl 2-methyl-5-(1-oxopropan-2-yl)furan-3-carboxylate consists of a furan ring substituted with a methyl group at position 2 and a 1-oxopropan-2-yl group at position 5. The carboxylate group at position 3 is esterified with a methyl group, contributing to the compound's stability and reactivity. This arrangement of functional groups allows for versatile chemical interactions, making it suitable for a wide range of applications. Researchers have recently explored its use as a precursor in the synthesis of bioactive compounds, leveraging its structural flexibility to design novel drugs with enhanced efficacy.

One of the most notable advancements involving this compound is its application in plant science. Studies have demonstrated that methyl 2-methyl-5-(1-oxopropan-2-yl)furan-3-carboxylate can act as a plant growth regulator, promoting root development and enhancing resistance to environmental stressors such as drought and salinity. This discovery has significant implications for agriculture, particularly in regions facing water scarcity and climate change challenges. By integrating this compound into agricultural practices, farmers can achieve higher crop yields while reducing the need for synthetic fertilizers.

In addition to its agricultural applications, this compound has shown promise in the pharmaceutical industry. Its ability to act as a bioisostere—a structural analog that mimics the activity of another compound—has made it valuable in drug design. Recent research has focused on its potential as an anti-inflammatory agent, with studies indicating that it can inhibit key enzymes involved in inflammatory pathways. This opens up new avenues for developing treatments for conditions such as arthritis and cardiovascular diseases.

The synthesis of methyl 2-methyl-5-(1-oxopropan-2-yllfuran3-carboxylate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized the synthesis pathway by incorporating green chemistry principles, reducing waste and improving efficiency. These advancements not only make the compound more accessible but also align with global efforts to promote sustainable chemical manufacturing.

Furthermore, recent studies have explored the use of this compound in advanced materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. By incorporating this compound into polymer blends, scientists have achieved improved charge transport properties, paving the way for next-generation electronic materials.

In conclusion, methyl 2-methyl5-(1oxopropan2yfuran3carboxylate (CAS No: 2229518356) is a versatile compound with diverse applications across multiple industries. Its role as a plant growth regulator, bioactive agent, and advanced material component underscores its importance in contemporary scientific research. As ongoing studies continue to uncover new functionalities and applications, this compound is poised to play an increasingly significant role in addressing global challenges in agriculture, health care, and technology.